Cas no 1049731-01-2 (2-Bromo-1-iodo-3-(trifluoromethyl)benzene)

• Product Name: 2-Bromo-1-iodo-3-(trifluoromethyl)benzene
• CAS No: 1049731-01-2
• MF: C₇H₃BrF₃I
• MW: 350.902404069901
• MDL: MFCD17012838
• CID: 1086098
• PubChem ID: 53484470
• Update Time: 2025-04-20

2-Bromo-1-iodo-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-iodo-3-(trifluoromethyl)benzene
• 2-bromo-1-iodo-3-trifluoromethyl-benzene
• 2-bromo-3-trifluoromethyl-iodobenzene
• 2-Bromo-3-iodobenzotrifluoride
• 2-Bromo-1-iodo-3-(trifluoromethyl)benzene, 2-Bromo-3-iodo-alpha,alpha,alpha-trifluorotoluene
• 1049731-01-2
• 2-Bromo-3-trifluoromethyliodobenzene
• DTXSID60704032
• MFCD17012838
• A1-13923
• DB-364700
• ZRB73101
• CS-0440224
• SCHEMBL5170650

• MDL： MFCD17012838
• Inchi： 1S/C7H3BrF3I/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3H
• InChI Key： NANPAHUEDRWAJP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(F)(F)F)=C1Br

Computed Properties

• Exact Mass: 349.84100
• Monoisotopic Mass: 349.84149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.07250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes